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Introduction: The Significance of (R)-(-)-1-
Aminoindan

(R)-(-)-1-Aminoindan (CAS: 10277-74-4) is a chiral primary amine that serves as a pivotal
structural motif and building block in medicinal chemistry and asymmetric synthesis.[1][2] Its
rigid, bicyclic framework and stereochemically defined amine group make it an invaluable
precursor for a range of pharmacologically active agents, including intermediates for drugs
such as Abacavir and N-[1-(R)-Indanylladenosine.[2][3] Furthermore, its derivatives are widely
employed as chiral ligands in catalytic processes.[1]

An accurate understanding of the fundamental physicochemical properties of (R)-(-)-1-
Aminoindan, specifically its melting and boiling points, is paramount for its effective use in a
laboratory or manufacturing setting. These parameters govern critical processes such as
purification, reaction condition selection, material handling, and formulation. This guide
provides a detailed examination of these properties, the underlying molecular principles that
dictate them, and rigorous protocols for their experimental verification.

Core Physicochemical Data
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The physical state of (R)-(-)-1-Aminoindan at ambient temperature can be ambiguous, as its

melting point is very close to standard room temperature. Literature and supplier data report it

as both a clear, colorless to slightly yellow liquid and a white to off-white crystalline solid.[1][3]

[4] This variability underscores the importance of sample purity.

The critical physicochemical properties are summarized below:

Property Value Notes Source(s)
Molecular Formula CoH11N [1][5]
Molecular Weight 133.19 g/mol [11[5]
Some sources report
] ] ) a range of 30-35°C,
Melting Point 15 °C (lit.) ) ) [11[415]16]
likely due to purity
differences.
This is a reduced-
pressure boiling point.
Boiling Point 96-97 °C @ 8 mmHg The estimated boiling [11[4115]
point at atmospheric
pressure is 230°C.
Density 1.038 g/mL at 25 °C [5]
Clear colorless to The observed state
slightly yellow liquid depends on ambient
Appearance Iy q P [1103114]

OR White to off-white

crystalline powder

temperature and

purity.

Theoretical Framework: The Molecular Basis for
Melting and Boiling Points

The melting and boiling points of a compound are direct manifestations of the energy required

to overcome the intermolecular forces (IMFs) holding its molecules together in the solid and

liquid states, respectively.[7] For (R)-(-)-1-Aminoindan, the key forces are hydrogen bonding

and van der Waals dispersion forces.
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» Hydrogen Bonding: The primary amine (-NH2) group is the most significant contributor to the
compound's IMFs. The nitrogen atom possesses a lone pair of electrons, and the N-H bonds
are polarized, allowing each molecule to act as both a hydrogen bond donor and acceptor.
This strong attraction is responsible for the relatively high boiling point compared to non-
polar analogues of similar molecular weight.[3][9]

e Van der Waals Forces: The fused aromatic and aliphatic ring system of the indan core
provides a substantial surface area. This allows for significant London dispersion forces—
transient induced dipoles—between molecules, further strengthening the intermolecular
cohesion.[9][10]

o Impact of Purity: The presence of impurities disrupts the regular, repeating arrangement of
molecules within the crystal lattice. This disruption weakens the overall lattice energy,
resulting in two observable effects: a depression of the melting point and a broadening of the
melting point range.[7][11] A sharp melting range (e.g., 0.5-1.0 °C) is a reliable indicator of
high purity.[11]

o Dependence on Pressure: A liquid boils when its vapor pressure equals the surrounding
atmospheric pressure.[12] The boiling point of 96-97 °C for (R)-(-)-1-Aminoindan is reported
at a reduced pressure of 8 mmHg. At standard atmospheric pressure (~760 mmHg),
significantly more thermal energy is required for the vapor pressure to equal the external
pressure, hence the much higher estimated boiling point.[8][12] Performing distillation under
vacuum is a standard technique for high-boiling-point compounds that may be susceptible to
thermal decomposition.

Hydrogen Bonding
(Primary Amine Group

GR)-(-)-l-Amlnomdan MOIeCUI%_\/;EEEr_vT/;aEE&Eés‘ (R)-(-)-1-Aminoindan Molecula

... (Indan Ring System) .

Figure 1: Key Intermolecular Forces in (R)-(-)-1-Aminoindan

Click to download full resolution via product page

Caption: Intermolecular forces governing physical properties.

Experimental Verification Protocols
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To ensure accuracy and reproducibility, the determination of melting and boiling points must
follow standardized, self-validating procedures.

Protocol for Melting Point Determination

This protocol is designed for a digital melting point apparatus (e.g., Mel-Temp) and ensures
high fidelity.

Core Principle: A crystalline solid is heated at a controlled, slow rate to observe the precise
temperature range over which the solid-to-liquid phase transition occurs.

Methodology:
e Sample Preparation:

o Ensure the sample is completely dry and in the form of a fine, homogeneous powder.[13] If
the sample is liquid at room temperature, chill it in an ice bath to induce solidification
before grinding.

o Tap the open end of a capillary tube into the powder to collect a small amount of sample.

o Tap the sealed end of the tube on a hard surface or drop it down a long glass tube to
compact the sample into a dense plug of 1-2 mm height at the bottom.[7][11] An
improperly packed sample will heat unevenly.[14]

¢ Instrument Calibration:

o Prior to measurement, verify the instrument's accuracy using a certified standard with a
known, sharp melting point (e.g., benzoic acid).

o Approximate Melting Point Determination:
o Place the loaded capillary into the heating block.

o Set a rapid heating ramp (e.g., 10-15 °C/minute) to quickly identify an approximate melting
range.[7] Note the temperature at which the sample begins to liquefy.

o Accurate Melting Point Determination:
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[e]

Allow the instrument to cool to at least 20 °C below the approximate melting point
observed.

o Using a fresh sample in a new capillary tube, place it in the instrument.

o Rapidly heat to a temperature about 15 °C below the approximate melting point.

o Reduce the heating ramp to a rate of 1-2 °C/minute to ensure thermal equilibrium between
the sample, heating block, and thermometer.

o Record T1: The temperature at which the first drop of liquid appears.

o Record T2: The temperature at which the last solid crystal disappears, leaving a clear
liquid.[14]

o The reported melting point is the T1-T2 range.

1. Sample Preparation
(Dry, Powder, Pack 1-2mm)

2. Approximate MP Run
(Ramp: 10-15°C/min)

3. Cool Apparatus
(>20°C below approx. MP)

'

4. Accurate MP Run
(New Sample, Ramp: 1-2°C/min)

5. Record Range
(T1: First liquid -> T2: All liquid)

Figure 2: Workflow for Accurate Melting Point Determination
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Caption: Standard operating procedure for melting point analysis.

Protocol for Reduced-Pressure Boiling Point
Determination

Core Principle: The boiling point is determined in a sealed apparatus connected to a vacuum
source and a manometer. The temperature at which the liquid's vapor pressure equals the
system's internal pressure is the boiling point at that specific pressure.

Methodology:
o Apparatus Assembly:

o Assemble a short-path distillation apparatus. Place the (R)-(-)-1-Aminoindan sample in
the distillation flask with a magnetic stir bar or boiling chips to ensure smooth boiling.

o Ensure the thermometer bulb is positioned just below the sidearm leading to the
condenser to accurately measure the temperature of the vapor in equilibrium with the
liquid.

o Connect the apparatus to a vacuum pump via a cold trap. Crucially, connect a manometer
(digital or mercury) between the trap and the apparatus to accurately measure the system
pressure.

e Procedure:
o Turn on the condenser fluid and begin stirring the sample.

o Slowly and carefully open the vacuum source to evacuate the system. Adjust the vacuum
until the pressure stabilizes at the desired level (e.g., 8 mmHg).

o Begin gently heating the distillation flask using a heating mantle.

e Observation and Recording:
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o Observe the sample carefully. The boiling point is the stable temperature reading on the
thermometer when a steady stream of condensate is observed dripping from the
thermometer bulb.

o Record both the temperature and the precise pressure reading from the manometer. Small
fluctuations in pressure can significantly alter the boiling point.

Conclusion

The melting point (15 °C) and reduced-pressure boiling point (96-97 °C @ 8 mmHg) of (R)-
(-)-1-Aminoindan are defining physical constants directly linked to its molecular structure. The
potent hydrogen bonding capability of its primary amine group, combined with van der Waals
forces from its bicyclic core, dictates the energy required for phase transitions. For the drug
development professional, precise knowledge and accurate experimental determination of
these values are not merely academic; they are essential for developing robust and scalable
processes for purification, synthesis, and formulation, ensuring the consistent quality and
integrity of the final active pharmaceutical ingredient.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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